(R)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

• IUPAC Name: N-[(3R)-pyrrolidin-3-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• InChI: InChI=1S/C13H16N2O3.ClH/c16-13(15-10-3-4-14-8-10)9-1-2-11-12(7-9)18-6-5-17-11;/h1-2,7,10,14H,3-6,8H2,(H,15,16);1H/t10-;/m1./s1
• InChI Key: FJGDKTJVGAATQS-HNCPQSOCSA-N
• Canonical SMILES: C1CNCC1NC(=O)C2=CC3=C(C=C2)OCCO3.Cl
• Isomeric SMILES: C1CNC[C@@H]1NC(=O)C2=CC3=C(C=C2)OCCO3.Cl
• Molecular Formula: C13H17ClN2O3
• Molecular Weight: 284.74 g/mol

Description

The compound is a derivative of benzo[b][1,4]dioxine, which is a type of dioxin. Dioxins are a group of chemically-related compounds that are persistent environmental pollutants (POPs). They are mostly by-products of various industrial processes.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives have been synthesized through various methods. For instance, one method involves a three-component reaction of β-enamino imide, aromatic aldehydes, and malononitrile.

Molecular Structure Analysis

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. It also contains a benzo[b][1,4]dioxine ring, which is a type of dioxin. The exact structure would depend on the positions of these rings and the other groups in the molecule.

Physical And Chemical Properties Analysis

Dioxins are virtually insoluble in water but have a relatively high solubility in lipids. They tend to associate with organic matter such as plankton, plant leaves, and animal fat.

Scientific Research Applications

Antileishmanial Activity

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Pyrrolo[3,4-b]pyridine Synthesis

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Radical Chemistry

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Mechanism of Action

While the specific mechanism of action for this compound is not known, dioxins and dioxin-like compounds are known to activate the aryl hydrocarbon receptor (AH receptor), leading to various toxic effects.

Safety and Hazards

Dioxins are highly toxic and can cause cancer, reproductive and developmental problems, damage to the immune system, and can interfere with hormones. They are considered persistent organic pollutants due to their resistance to environmental degradation.

Future Directions

Research into dioxin-like compounds continues, with a focus on understanding their toxic effects and finding ways to mitigate their impact on the environment and human health. Additionally, research into pyrrolidine derivatives is ongoing, with potential applications in medicinal chemistry.